3,4-dichloro-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)benzamide

• IUPAC Name: 3,4-dichloro-N-[(1-thiophen-3-yltriazol-4-yl)methyl]benzamide
• InChI: InChI=1S/C14H10Cl2N4OS/c15-12-2-1-9(5-13(12)16)14(21)17-6-10-7-20(19-18-10)11-3-4-22-8-11/h1-5,7-8H,6H2,(H,17,21)
• InChI Key: KBOXDJYDFBNYOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)NCC2=CN(N=N2)C3=CSC=C3)Cl)Cl
• Molecular Formula: C14H10Cl2N4OS
• Molecular Weight: 353.2 g/mol

Description

3,4-dichloro-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)benzamide, also known as DTB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DTB is a synthetic compound that is commonly used in laboratory experiments to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits.

Scientific Research Applications

Heterocyclic SynthesisResearch into thiophenylhydrazonoacetates and related compounds has led to the development of various heterocyclic derivatives. For example, benzo[b]thiophen-2-yl-hydrazonoesters have been synthesized and investigated for their reactivity towards different nitrogen nucleophiles, yielding a range of heterocyclic compounds like pyrazoles, isoxazoles, and pyrimidines (Mohareb et al., 2004). This research underscores the versatility of thiophene derivatives in synthesizing complex heterocyclic frameworks, which could be relevant for the exploration of "3,4-dichloro-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)benzamide."

Antimicrobial Activities

Thiourea derivatives, including those with chlorophenyl and dichlorophenyl groups, have been synthesized and shown to possess significant antimicrobial activities, especially against Pseudomonas aeruginosa and Staphylococcus aureus strains (Limban et al., 2011). This highlights the potential of "this compound" in antimicrobial applications, given its structural similarity to the studied compounds.